Cas no 696648-35-8 (5-{(2-Chlorobenzyl)sulfonylmethyl}-2-furoic acid)

• Product Name: 5-{(2-Chlorobenzyl)sulfonylmethyl}-2-furoic acid
• CAS No: 696648-35-8
• MF: C₁₃H₁₁ClO₅S
• MW: 314.741441965103
• MDL: MFCD03834539
• CID: 4716167
• Update Time: 2025-06-12

5-{(2-Chlorobenzyl)sulfonylmethyl}-2-furoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(2-chlorobenzyl)sulfonyl]methyl}-2-furoic acid
• 5-(((2-Chlorobenzyl)sulfonyl)methyl)furan-2-carboxylic acid
• 5-([(2-Chlorobenzyl)sulfonyl]methyl)-2-furoic acid
• 5-{[(2-chlorobenzyl)sulfonyl]methyl}furan-2-carboxylic acid
• 5-[(2-chlorophenyl)methylsulfonylmethyl]furan-2-carboxylic Acid
• STK504366
• R7991
• BB 0242427
• 5-[(2-chlorophenyl)methanesulfonylmethyl]furan-2-carboxylic acid
• 5-(2-Ch
• 5-{(2-Chlorobenzyl)sulfonylmethyl}-2-furoic acid

• MDL： MFCD03834539
• Inchi： 1S/C13H11ClO5S/c14-11-4-2-1-3-9(11)7-20(17,18)8-10-5-6-12(19-10)13(15)16/h1-6H,7-8H2,(H,15,16)
• InChI Key： QMXJMLPXSYQTQQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(CC1=CC=C(C(=O)O)O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 444
• Topological Polar Surface Area: 93

Additional information on 5-{(2-Chlorobenzyl)sulfonylmethyl}-2-furoic acid

Research Brief on 5-{(2-Chlorobenzyl)sulfonylmethyl}-2-furoic acid (CAS: 696648-35-8): Recent Advances and Applications

The compound 5-{(2-Chlorobenzyl)sulfonylmethyl}-2-furoic acid (CAS: 696648-35-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-2-carboxylic acid core and a sulfonylmethyl-chlorobenzyl substituent, exhibits promising biological activities, particularly in the context of enzyme inhibition and anti-inflammatory applications. Recent studies have explored its potential as a scaffold for drug development, leveraging its structural features to modulate specific biological targets.

One of the key areas of investigation has been the compound's role as a selective inhibitor of certain metalloproteinases, which are implicated in various pathological conditions, including cancer metastasis and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-{(2-Chlorobenzyl)sulfonylmethyl}-2-furoic acid exhibits nanomolar affinity for MMP-9, a matrix metalloproteinase often overexpressed in tumor microenvironments. The study utilized molecular docking and kinetic assays to elucidate the binding mechanism, revealing that the sulfonylmethyl group plays a critical role in coordinating with the zinc ion in the enzyme's active site.

In addition to its enzyme inhibitory properties, recent research has highlighted the compound's potential in modulating inflammatory pathways. A preclinical study conducted by researchers at the University of Cambridge (2024) investigated the effects of 5-{(2-Chlorobenzyl)sulfonylmethyl}-2-furoic acid on NF-κB signaling, a central pathway in inflammation. The results indicated a dose-dependent suppression of pro-inflammatory cytokines, suggesting its utility as a lead compound for developing novel anti-inflammatory agents. Notably, the compound's pharmacokinetic profile, including its oral bioavailability and metabolic stability, was also evaluated, showing favorable properties for further optimization.

Another emerging application of this compound lies in its use as a chemical probe to study sulfotransferase enzymes. Sulfotransferases are involved in the metabolism of various endogenous and exogenous compounds, and dysregulation of these enzymes has been linked to drug resistance and toxicity. A recent ACS Chemical Biology publication (2024) reported the development of a fluorescent derivative of 5-{(2-Chlorobenzyl)sulfonylmethyl}-2-furoic acid, enabling real-time monitoring of sulfotransferase activity in live cells. This innovation opens new avenues for high-throughput screening of enzyme modulators and personalized medicine approaches.

Despite these promising findings, challenges remain in the clinical translation of 5-{(2-Chlorobenzyl)sulfonylmethyl}-2-furoic acid. Issues such as off-target effects and the need for improved selectivity are currently being addressed through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's pharmacophore, as evidenced by several patent applications filed in 2023-2024. These modifications aim to enhance its therapeutic index while retaining the core biological activities.

In conclusion, 5-{(2-Chlorobenzyl)sulfonylmethyl}-2-furoic acid (CAS: 696648-35-8) represents a versatile scaffold with multifaceted applications in drug discovery and chemical biology. Its unique structural features and demonstrated biological activities make it a valuable tool for targeting metalloproteinases, inflammatory pathways, and sulfotransferases. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential, positioning it as a promising candidate for future pharmaceutical development.